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Compound of Interest

Compound Name: 1-Octanol-d17

Cat. No.: B043003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Octanol-d17, a deuterated form of 1-octanol. This document is intended for use by
researchers, scientists, and professionals in drug development who utilize deuterated
compounds as internal standards or in metabolic studies.

Core Physical Properties

Deuterium-labeled compounds, such as 1-Octanol-d17, are essential tools in analytical and
metabolic research. The substitution of hydrogen with deuterium can lead to subtle but
significant changes in the physicochemical properties of a molecule.[1][2] Understanding these
properties is critical for method development, data interpretation, and ensuring the accuracy of
experimental results.

Quantitative Data Summary

The physical properties of 1-Octanol-d17 are summarized in the table below, with the
properties of its non-deuterated counterpart, 1-Octanol, provided for comparison.
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Property 1-Octanol-d17 1-Octanol

Molecular Formula CsHD170][3] CsH1s0[4]

Molecular Weight 147.33 g/mol [5][6] 130.23 g/mol [4][7]
Density 0.936 g/mL at 25 °CJ8] 0.827 g/mL at 25 °C[9][10]
Boiling Point 196 °C (lit.)[8] 193-195 °C[7]

Melting Point -15 °C (lit.)[8] -16 to -15 °C[7][10]
Refractive Index n20/D 1.426 (lit.)[8] n20/D 1.429 (lit.)[9]

) Miscible with ethanol, ether,
3 Chloroform (Slightly), Methanol
Solubility ) and propylene glycol.
(Slightly)[3][8] - :
Immiscible with water.[7]

Appearance Colorless Oil/Liquid[8][11] Clear colorless liquid[4]

CAS Number 153336-13-1[6][8] 111-87-5[4][7]

Experimental Protocols: General Methodologies

While specific experimental protocols for the determination of all physical properties of 1-
Octanol-d17 are not readily available in the public domain, the following are general
methodologies employed for characterizing deuterated compounds.

Density Determination

The density of deuterated solvents and compounds can be experimentally determined using a
digital density meter.[12] The instrument measures the oscillation period of a U-shaped tube
filled with the sample. The density is then calculated based on the instrument's constants,
which are determined by calibration with substances of known density, such as air and water.
[12] It is crucial to control the temperature during the measurement as density is temperature-
dependent.

Boiling and Melting Point Determination

Standard laboratory techniques are used to determine the boiling and melting points. For the
boiling point, a distillation apparatus can be used, where the temperature of the vapor that is in
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equilibrium with the boiling liquid is measured. The melting point is typically determined using a
melting point apparatus, where the temperature at which the solid-to-liquid phase transition
occurs is observed. For a liquid at room temperature like 1-Octanol-d17, a cryostat would be
necessary to determine the melting point.

Refractive Index Measurement

The refractive index is measured using a refractometer. A small sample of the liquid is placed
on the prism of the instrument, and the refractive index is read directly from the scale or digital
display. The temperature must be controlled and reported along with the refractive index value.

Solubility Assessment

The solubility of a compound is determined by adding a known amount of the solute to a known
volume of the solvent and observing the point at which no more solute dissolves. For
gualitative assessments, as indicated by the available data for 1-Octanol-d17 ("Slightly
soluble™), this may involve simple miscibility tests. For quantitative determination, techniques
such as UV-Vis spectroscopy or HPLC can be used to measure the concentration of the
dissolved compound in a saturated solution.

Applications and Workflows

1-Octanol-d17 is primarily used as an internal standard in analytical chemistry, particularly in
mass spectrometry-based methods for the quantification of 1-octanol or related compounds.
[11] The diagram below illustrates a typical workflow for using a deuterated internal standard in
an LC-MS/MS analysis.
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Workflow for Quantification using a Deuterated Internal Standard
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Caption: A typical experimental workflow for using 1-Octanol-d17 as an internal standard.
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The use of a deuterated internal standard like 1-Octanol-d17 helps to correct for variations in
sample preparation, injection volume, and matrix effects, leading to more accurate and precise

quantification of the target analyte.

The following diagram illustrates the logical relationship of how the substitution of hydrogen

with deuterium can affect the physical properties of a molecule.
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Caption: Logical flow of how deuteration impacts key physical properties of a molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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